Cas no 83409-16-9 (3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one)

• Product name: 3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• CAS No: 83409-16-9
• MF: C₃₀H₃₂N₄O₅
• MW: 528.59888
• CID: 1815334
• PubChem ID: 3068412

3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl}-2-(3,4,5-trimethoxyphenyl)quinazolin-4(3H)-one
• 3-[2-[4-(4-methylphenyl)piperazin-1-yl]-2-oxoethyl]-2-(3,4,5-trimethoxyphenyl)quinazolin-4-one
• BRN 4618610
• Piperazine, 1-(4-methylphenyl)-4-((4-oxo-2-(3,4,5-trimethoxyphenyl)-3(4H)-quinazolinyl)acetyl)-
• 83409-16-9
• DTXSID40232343

• Inchi： InChI=1S/C30H32N4O5/c1-20-9-11-22(12-10-20)32-13-15-33(16-14-32)27(35)19-34-29(31-24-8-6-5-7-23(24)30(34)36)21-17-25(37-2)28(39-4)26(18-21)38-3/h5-12,17-18H,13-16,19H2,1-4H3
• InChI Key： MEVUIBAKPBKDOF-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N2CCN(CC2)C(=O)CN3C(=NC4=CC=CC=C4C3=O)C5=CC(=C(C(=C5)OC)OC)OC

Computed Properties

• Exact Mass: 528.23727013g/mol
• Monoisotopic Mass: 528.23727013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 83.9Ų